Cas no 1097865-31-0 (2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid)

• Product Name: 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid
• CAS No: 1097865-31-0
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 5471005
• PubChem ID: 18580981
• Update Time: 2025-08-02

2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(DIMETHYLAMINO)PROPYL]AMINO}-3-[(4-METHOXYPHENYL)CARBAMOYL]PROPANOIC ACID
• 2-((3-(dimethylamino)propyl)amino)-4-((4-methoxyphenyl)amino)-4-oxobutanoic acid
• AKOS005143316
• F2721-0090
• 1097865-31-0
• 2-[3-(dimethylamino)propylamino]-4-(4-methoxyanilino)-4-oxobutanoic acid
• 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C16H25N3O4/c1-19(2)10-4-9-17-14(16(21)22)11-15(20)18-12-5-7-13(23-3)8-6-12/h5-8,14,17H,4,9-11H2,1-3H3,(H,18,20)(H,21,22)
• InChI Key： VJOMWTIEGOSYMI-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)OC)=O)NCCCN(C)C)=O

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 90.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid

Introduction to 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid (CAS No. 1097865-31-0)

2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid (CAS No. 1097865-31-0) is a multifunctional compound with significant potential in various pharmaceutical and biochemical applications. This compound, often referred to by its systematic name, is a derivative of propanoic acid and features a complex structure that includes an amine group, a carbamoyl group, and a methoxyphenyl moiety. The unique combination of these functional groups endows the compound with a range of biological activities, making it an interesting subject for research and development in the pharmaceutical industry.

The structure of 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid is characterized by its amine and carbamoyl functionalities, which are crucial for its pharmacological properties. The amine group, specifically the dimethylamino group, can interact with various receptors and enzymes, potentially modulating their activity. The carbamoyl group, on the other hand, can form hydrogen bonds and other interactions that are important for the compound's binding affinity and selectivity. The methoxyphenyl moiety adds additional complexity to the molecule, influencing its solubility, stability, and overall biological profile.

Recent studies have highlighted the potential of 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The amine and carbamoyl groups are believed to play a key role in modulating inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells through mechanisms involving the activation of caspases and the disruption of mitochondrial function. The methoxyphenyl moiety is thought to contribute to this activity by enhancing the compound's ability to penetrate cell membranes and interact with intracellular targets.

The pharmacokinetic properties of 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The amine group may enhance solubility and absorption, while the methoxyphenyl moiety can improve stability and reduce metabolic degradation.

In preclinical studies, 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid has demonstrated low toxicity and good safety margins. These findings are supported by data from both in vitro and in vivo experiments, which have shown that the compound does not exhibit significant cytotoxicity or organ toxicity at therapeutic concentrations. This favorable safety profile makes it an attractive candidate for further clinical development.

The potential applications of 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound can serve as a valuable tool for studying receptor-ligand interactions and signaling pathways. Its ability to modulate specific biological processes makes it useful for both basic research and drug discovery efforts.

In conclusion, 2-{[3-(dimethylamino)propyl]amino}-3-[(4-methoxyphenyl)carbamoyl]propanoic acid (CAS No. 1097865-31-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure, characterized by an amine, carbamoyl, and methoxyphenyl moiety, contributes to its pharmacological properties and makes it an interesting subject for further research and development in the pharmaceutical industry.